![molecular formula C24H20N4O3S2 B2423655 6-acetyl-2-[(2-thiophen-2-ylquinoline-4-carbonyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide CAS No. 864927-75-3](/img/structure/B2423655.png)
6-acetyl-2-[(2-thiophen-2-ylquinoline-4-carbonyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
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Overview
Description
Scientific Research Applications
Synthesis and Structural Analysis
A study by Rawe et al. (2006) explored the synthesis of N-glycosyl-thiophene-2-carboxamides, including derivatives similar to the compound . These compounds were investigated for their effects on DNA synthesis in various cells, highlighting the importance of the compound's structure in biological activity. X-ray crystal structural analysis and conformational studies using density functional theory (DFT) and Møller-Plesset (MP2) calculations were conducted, providing insight into the stability and conformations of these molecules (Rawe et al., 2006).
Antimicrobial Properties
Abdel-rahman et al. (2002) investigated compounds including 5-acetyl-3-amino-4-aryl-6-methylthieno[2,3-b]pyridine-2-carboxamides for their antimicrobial properties. This study highlights the potential of such compounds, including the one , in developing new antimicrobial agents (Abdel-rahman et al., 2002).
Antiproliferative Activity
A study by van Rensburg et al. (2017) on 3-amino-2-arylcarboxamide-thieno[2,3-b]pyridines, a class related to the compound , revealed significant antiproliferative properties, particularly against the phospholipase C enzyme. This research underscores the potential therapeutic applications of such compounds in cancer treatment (van Rensburg et al., 2017).
Insecticidal Activity
Bakhite et al. (2014) synthesized pyridine derivatives including N-morpholinium 7,7-dimethyl-3-cyano-4-(4'-nitrophenyl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-2-thiolate, a compound structurally related to the one , and found significant insecticidal activity against cowpea aphid. This indicates the potential use of similar compounds in agricultural pest control (Bakhite et al., 2014).
Future Directions
Mechanism of Action
Target of Action
The primary targets of the compound are currently unknown. Thiophene-based analogs have been studied by a growing number of scientists as a potential class of biologically active compounds . They have been reported to possess a wide range of therapeutic properties . .
Mode of Action
Thiophene derivatives are known to exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . The specific interactions of this compound with its targets and the resulting changes are subjects of ongoing research.
Biochemical Pathways
Thiophene derivatives are known to interact with a variety of biochemical pathways due to their diverse pharmacological properties
Pharmacokinetics
Thiophene derivatives are known for their diverse applications in medicinal chemistry , but the specific pharmacokinetic properties of this compound require further investigation.
Result of Action
Thiophene derivatives are known to exhibit a variety of biological and physiological functions . The specific effects of this compound at the molecular and cellular level are subjects of ongoing research.
Action Environment
The performance of thiophene derivatives can be influenced by various factors
properties
IUPAC Name |
6-acetyl-2-[(2-thiophen-2-ylquinoline-4-carbonyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20N4O3S2/c1-13(29)28-9-8-15-20(12-28)33-24(21(15)22(25)30)27-23(31)16-11-18(19-7-4-10-32-19)26-17-6-3-2-5-14(16)17/h2-7,10-11H,8-9,12H2,1H3,(H2,25,30)(H,27,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKOGOTPBTTUREU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC(=NC4=CC=CC=C43)C5=CC=CS5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
476.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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